Cas no 2034552-01-5 (methyl 6-{2-4-(trifluoromethyl)phenylacetyl}-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 6-{2-4-(trifluoromethyl)phenylacetyl}-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2034552-01-5
• MF: C₁₈H₂₀F₃NO₃
• MW: 355.351515769959
• CID: 6276041
• PubChem ID: 119103937
• Update Time: 2025-05-30

methyl 6-{2-4-(trifluoromethyl)phenylacetyl}-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-{2-4-(trifluoromethyl)phenylacetyl}-6-azaspiro2.5octane-1-carboxylate
• methyl 6-{2-[4-(trifluoromethyl)phenyl]acetyl}-6-azaspiro[2.5]octane-1-carboxylate
• 2034552-01-5
• methyl 6-(2-(4-(trifluoromethyl)phenyl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate
• F6554-6104
• methyl 6-[2-[4-(trifluoromethyl)phenyl]acetyl]-6-azaspiro[2.5]octane-2-carboxylate
• AKOS026696809

• Inchi： 1S/C18H20F3NO3/c1-25-16(24)14-11-17(14)6-8-22(9-7-17)15(23)10-12-2-4-13(5-3-12)18(19,20)21/h2-5,14H,6-11H2,1H3
• InChI Key： PCUXQURHOBQHCA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(N1CCC2(CC1)CC2C(=O)OC)=O)(F)F

Computed Properties

• Exact Mass: 355.13952799g/mol
• Monoisotopic Mass: 355.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on methyl 6-{2-4-(trifluoromethyl)phenylacetyl}-6-azaspiro2.5octane-1-carboxylate

Methyl 6-{2-[4-(Trifluoromethyl)Phenyl]Acetyl}-6-Azaspiro[2.5]Octane-1-Carboxylate: A Comprehensive Overview

The compound Methyl 6-{2-[4-(Trifluoromethyl)Phenyl]Acetyl}-6-Azaspiro[2.5]Octane-1-Carboxylate, identified by the CAS number 2034552-01-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, nitrogen. The structure of this molecule is further elaborated by the presence of a trifluoromethyl group and a carboxylate ester functional group, making it a versatile compound for research and development.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-component reactions and precise control over stereochemistry. Recent studies have highlighted the importance of spiro compounds in drug design due to their unique pharmacokinetic properties. The incorporation of the trifluoromethyl group enhances the stability and lipophilicity of the molecule, making it an attractive candidate for drug delivery systems. Moreover, the carboxylate ester group facilitates bioavailability and can be modified to target specific therapeutic areas.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that spiro compounds can serve as scaffolds for developing novel drugs with improved efficacy and reduced toxicity. For instance, derivatives of this compound have shown potential in anti-inflammatory and anticancer therapies. The trifluoromethyl group contributes to the molecule's ability to inhibit specific enzymes associated with inflammatory pathways, while the spiro structure ensures optimal absorption and distribution within the body.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its interaction with biological targets. Studies using molecular docking simulations have revealed that the compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. This finding underscores its potential as a lead compound for developing new therapeutic agents.

In addition to its pharmacological applications, this compound also finds utility in materials science. The unique electronic properties imparted by the trifluoromethyl group make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells, where its stability and electronic conductivity could offer significant advantages over traditional materials.

The environmental impact of this compound is another area of active research. Given its complex structure, understanding its biodegradation pathways is crucial for ensuring sustainable use. Recent studies have focused on microbial degradation mechanisms, with findings suggesting that certain bacteria can metabolize this compound under specific conditions. These insights are vital for developing eco-friendly synthesis methods and waste management strategies.

In conclusion, Methyl 6-{2-[4-(Trifluoromethyl)Phenyl]Acetyl}-6-Azaspiro[2.5]Octane-1-Carboxylate represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.